1-(2-Methoxy-5-trifluoromethylphenyl)ethanone

• IUPAC Name: 1-[2-methoxy-5-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C10H9F3O2/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-5H,1-2H3
• InChI Key: FPJNPSGNLVIBBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)C(F)(F)F)OC
• Molecular Formula: C10H9F3O2
• DSSTOX Substance ID: DTXSID00433137
• Molecular Weight: 218.17 g/mol
• CAS RN: 503464-99-1

Description

“1-(2-Methoxy-5-trifluoromethylphenyl)ethanone” is a chemical compound with the CAS Number: 503464-99-1. Its molecular weight is 218.18 and its linear formula is C10H9F3O2.

Physical and Chemical Properties This compound is a solid at room temperature. It should be stored in a dry environment.

Scientific Research Applications

Environmental Impact and Biodegradation

• Reductive Dechlorination : A study on the environmental contaminant Methoxychlor, a structurally related compound, and its biodegradation by human intestinal bacterium Eubacterium limosum under anaerobic conditions, highlighting the potential for bioremediation of environmental pollutants (Yim et al., 2008).

Synthesis of Novel Compounds

• Schiff Bases Synthesis : Research on the synthesis of novel Schiff bases using related chemical structures as starting materials, demonstrating the potential for creating compounds with antimicrobial activity (Puthran et al., 2019).
• Organometallic Protection Group : Exploration of the Mo(CO)3 fragment as an organometallic protection group in the synthesis of functionalized tripodal phosphine ligands, showcasing advanced methodologies in ligand synthesis (Stößel et al., 1996).

Structural and Molecular Analysis

• Crystal Structure Analysis : Detailed structural analysis of compounds with similar functionalities, contributing to our understanding of molecular conformations and their implications (Rao et al., 2014).

Antimicrobial Activity

• Antimicrobial Compound Synthesis : Synthesis and evaluation of novel compounds for their antimicrobial activity against various bacterial and fungal organisms, pointing towards potential pharmaceutical applications (Kumar et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P280, P305+P351+P338, P304+P340, P405, and P501.

Synthesis routes and methods

Procedure details

2′-methoxy-5′-trifluoromethyl-acetophenone was prepared as follow (US2003/0109574): In a water bath at room temperature, to a solution of trifluoromethane sulfonic acid (5 ml, 56.7 mmol) under argon was slowly added a solution of 4-trifluoromethyl-anisol (2.0 g, 11.35 mmol) in acetic anhydride (2.15 ml, 22.7 mmol). The resulting dark mixture was stirred for 3 hours at room temperature then poured onto ice water (26 ml). The product was extracted several times with ether. The ethereal layer was washed with a 10% solution of sodium hydrogenocarbonate, water, dried over sodium sulfate and concentrated to dryness. The residue was purified by flash chromatography over silica gel (gradient cyclohexane/dichloromethane: 0-50%) to yield 2′-methoxy-5′-trifluoromethyl-acetophenone (1.7 g, 67%) as a white solid.